Cas no 168267-69-4 (Pyridine, 2-(4-methylphenyl)-3-nitro-)

• Product Name: Pyridine, 2-(4-methylphenyl)-3-nitro-
• CAS No: 168267-69-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1349101
• Update Time: 2024-08-17

Pyridine, 2-(4-methylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(4-methylphenyl)-3-nitro-

• Inchi： 1S/C12H10N2O2/c1-9-4-6-10(7-5-9)12-11(14(15)16)3-2-8-13-12/h2-8H,1H3
• InChI Key： RQQJAMKQXWKJMY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=NC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 214.0743

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Melting Point: 88-90 °C
• Boiling Point: 339.7±27.0 °C(Predicted)
• PSA: 56.03
• pka: 0.71±0.25(Predicted)